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Compound of Interest

Compound Name: BDP FL-PEG4-TCO

Cat. No.: B15541584

Essential Safety and Handling Guide for B-D-P
FL-PEG4-TCO

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with BDP FL-PEG4-TCO. Adherence to these
procedures is vital for ensuring laboratory safety and maintaining the integrity of the product.

Hazard Identification and Personal Protective
Equipment (PPE)

BDP FL-PEG4-TCO is classified as harmful if swallowed and very toxic to aquatic life with
long-lasting effects.[1] Therefore, appropriate personal protective equipment must be worn at
all times.

Recommended Personal Protective Equipment:

Situation Required PPE

) ) - Nitrile gloves- Safety glasses with side shields-
Handling Solid Compound
Laboratory coat

] o ] - Nitrile gloves- Chemical splash goggles-
Handling Liquid Solutions
Laboratory coat
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Operational Plan: Step-by-Step Handling
Procedures

This section details the procedural steps for the safe handling of BDP FL-PEG4-TCO from
reception to experimental use.

2.1. Receiving and Storage:

» Upon receipt, inspect the container for any damage or leaks.

o Store the compound at -20°C in a dry, dark place.[2][3]

o BDP FL-PEG4-TCO is a fluorescent PEG derivative and should be protected from light.[3]
2.2. Preparation of Stock Solutions:

e Work Area: All handling of the solid compound and preparation of stock solutions should be
conducted in a certified chemical fume hood to minimize inhalation risk.

e Reconstitution:

o Allow the vial of BDP FL-PEG4-TCO to warm to room temperature before opening to
prevent condensation.

o The compound is soluble in organic solvents such as DMSO, DMF, and DCM, but has low
solubility in water.[2][4][5]

o Carefully add the appropriate solvent to the vial to create a stock solution of the desired
concentration.

2.3. Experimental Use:

* When diluting the stock solution for experimental use, add the stock solution to the aqueous
buffer or media, not the other way around, to prevent precipitation.

» Avoid direct contact with skin and eyes. If contact occurs, follow the first aid measures
outlined in the Safety Data Sheet.[1]
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» Do not eat, drink, or smoke in the laboratory area where this compound is being handled.[1]

Disposal Plan

Proper disposal of BDP FL-PEG4-TCO and its containers is crucial to prevent environmental
contamination.

o Waste Collection:

o Collect all waste materials, including unused solutions and contaminated consumables
(e.g., pipette tips, gloves), in a designated and clearly labeled hazardous waste container.

» Disposal Method:

o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[1]

o Avoid release to the environment.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for BDP FL-PEG4-TCO.

Property Value

Molecular Formula Cs3H49BF2N4O7[1][2][3]
Molecular Weight 662.58 g/mol [1][3]
Excitation Maximum (Aex) 503 nm[2]

Emission Maximum (Aem) 509 nm[2]

Molar Extinction Coefficient (g) 80,000 M~icm~1
Fluorescence Quantum Yield (®) 0.9]2]

Purity >95%]2][4]

Experimental Workflow Diagram
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The following diagram illustrates the standard workflow for handling BDP FL-PEG4-TCO in a
laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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